Cas no 2990-43-4 (Eledoisin Related Peptide)
Eledoisin Related Peptide Chemical and Physical Properties
Names and Identifiers
-
- L-Methioninamide,L-lysyl-L-phenylalanyl-L-isoleucylglycyl-L-leucyl-
- (2S)-2,6-diamino-N-[(2S)-1-[[(2S,3S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-p
- Eledoisin-Related Peptide
- L-LYS-PHE-ILE-GLY-LEU-MET NH2
- LYS-PHE-ILE-GLY-LEU-MET-NH2
- L-Methioninamide,L-lysyl-L-phenylalanyl-L-isoleucylglycyl-L-leucyl
- Lpiglm
- Lys-phe-ile-gly-leu-met-amide
- Lys-Phe-Ile-Gly-Leu-MetNH2
- Lysyl-phenylalanyl-isoleucyl-glycyl-leucyl-methioninamide
- Eledoisin Related Peptide
- 2990-43-4
- HY-P1186
- DTXSID60184017
- (S)-2,6-diamino-N-((5S,8S,14S,17S)-14-sec-butyl-5-carbamoyl-8-isobutyl-7,10,13,16-tetraoxo-18-phenyl-2-thia-6,9,12,15-tetraazaoctadecan-17-yl)hexanamide
- L-Methioninamide, L-lysyl-L-phenylalanyl-L-isoleucylglycyl-L-leucyl-
- AKOS024456857
- (2S)-2,6-diamino-N-[(2S)-1-[[(2S,3S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]hexanamide
- Eledoisin RP
- CS-0028920
- DTXCID70106508
- G12222
- Eledoisin-Related Peptide TFA
- DA-52853
- (2S)-2,6-diamino-N-[(1S)-1-{[(1S,2S)-1-[({[(1S)-1-{[(1S)-1-carbamoyl-3-(methylsulfanyl)propyl]carbamoyl}-3-methylbutyl]carbamoyl}methyl)carbamoyl]-2-methylbutyl]carbamoyl}-2-phenylethyl]hexanamide
-
- Inchi: 1S/C34H58N8O6S/c1-6-22(4)29(42-33(47)27(19-23-12-8-7-9-13-23)41-31(45)24(36)14-10-11-16-35)34(48)38-20-28(43)39-26(18-21(2)3)32(46)40-25(30(37)44)15-17-49-5/h7-9,12-13,21-22,24-27,29H,6,10-11,14-20,35-36H2,1-5H3,(H2,37,44)(H,38,48)(H,39,43)(H,40,46)(H,41,45)(H,42,47)/t22-,24-,25-,26-,27-,29-/m0/s1
- InChI Key: UCWISUCKJRPWFZ-HFYXWKFHSA-N
- SMILES: S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC(CNC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)N)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 706.42000
- Monoisotopic Mass: 706.42
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- Rotatable Bond Count: 24
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 266A^2
Experimental Properties
- Density: 1.166
- Boiling Point: 1083.4°Cat760mmHg
- Flash Point: 609°C
- Refractive Index: 1.549
- PSA: 265.93000
- LogP: 4.12680
Eledoisin Related Peptide Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Eledoisin Related Peptide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E505065-1mg |
Eledoisin-related peptide |
2990-43-4 | 1mg |
$104.00 | 2023-05-18 | ||
| MedChemExpress | HY-P1186-1mg |
Eledoisin Related Peptide |
2990-43-4 | 98.96% | 1mg |
¥600 | 2024-04-18 | |
| MedChemExpress | HY-P1186-5mg |
Eledoisin Related Peptide |
2990-43-4 | 98.96% | 5mg |
¥1800 | 2024-04-18 | |
| MedChemExpress | HY-P1186-10mg |
Eledoisin Related Peptide |
2990-43-4 | 98.96% | 10mg |
¥2800 | 2024-04-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E879741-1mg |
Eledoisin Related Peptide |
2990-43-4 | 98% | 1mg |
¥789.30 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E879741-5mg |
Eledoisin Related Peptide |
2990-43-4 | 98% | 5mg |
¥3,180.60 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14702-1mg |
Eledoisin-Related Peptide |
2990-43-4 | 98% | 1mg |
¥768.00 | 2023-09-09 | |
| ChemScence | CS-0028920-1mg |
Eledoisin Related Peptide |
2990-43-4 | 1mg |
$70.0 | 2022-04-27 | ||
| ChemScence | CS-0028920-5mg |
Eledoisin Related Peptide |
2990-43-4 | 5mg |
$280.0 | 2022-04-27 | ||
| ChemScence | CS-0028920-10mg |
Eledoisin Related Peptide |
2990-43-4 | 10mg |
$440.0 | 2022-04-27 |
Eledoisin Related Peptide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Eledoisin Related Peptide
Eledoisin Related Peptide (CAS No. 2990-43-4): An Overview of Its Structure, Function, and Applications
Eledoisin Related Peptide (CAS No. 2990-43-4) is a significant compound in the field of chemical and biological research, particularly in the study of tachykinins and their physiological roles. This peptide, closely related to eledoisin, has garnered attention for its potential therapeutic applications and its role in various biological processes.
The structure of Eledoisin Related Peptide is characterized by a sequence of amino acids that closely resembles eledoisin, a tachykinin found in the salivary glands of certain insects. The primary sequence of eledoisin is Phe-Val-Gly-His-Leu-Met-Pro-NH2, and Eledoisin Related Peptide shares a similar but not identical sequence, which contributes to its unique biological activities.
Recent studies have highlighted the importance of tachykinins, including Eledoisin Related Peptide, in various physiological and pathological processes. Tachykinins are a family of neuropeptides that play crucial roles in pain transmission, inflammation, and vascular regulation. They act through specific G protein-coupled receptors (GPCRs), such as the neurokinin 1 (NK1) receptor, which is widely expressed in the central nervous system (CNS) and peripheral tissues.
In the context of pain management, Eledoisin Related Peptide has shown promise as a potential analgesic agent. Research has demonstrated that tachykinins can modulate pain pathways by interacting with NK1 receptors on sensory neurons. By understanding the mechanisms through which Eledoisin Related Peptide interacts with these receptors, researchers aim to develop novel therapeutic strategies for chronic pain conditions.
Beyond pain management, Eledoisin Related Peptide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma involve the activation of immune cells and the release of pro-inflammatory mediators. Tachykinins have been shown to contribute to inflammation by promoting the release of cytokines and chemokines. Studies have indicated that antagonists of NK1 receptors can reduce inflammation, suggesting that Eledoisin Related Peptide may have potential as an anti-inflammatory agent.
The vascular effects of tachykinins, including Eledoisin Related Peptide, are another area of active research. Tachykinins can cause vasodilation and increase vascular permeability, which are important in maintaining blood flow and tissue perfusion. These properties make tachykinins relevant in conditions such as hypertension and ischemic disorders. Understanding the vascular effects of Eledoisin Related Peptide could lead to new treatments for cardiovascular diseases.
In addition to its physiological roles, Eledoisin Related Peptide has been studied for its potential use in drug development. The ability to modulate NK1 receptors makes it an attractive target for developing new drugs. Researchers are exploring the use of small molecule antagonists and peptide analogs to block or enhance the effects of tachykinins. These efforts aim to create more effective and selective therapeutic agents with fewer side effects.
The synthesis and purification of Eledoisin Related Peptide are critical steps in its research and development. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to produce high-purity peptides efficiently. These methods allow for precise control over the peptide sequence and modifications, ensuring that the final product meets the required standards for biological studies.
Clinical trials involving tachykinin receptor antagonists have shown promising results in various therapeutic areas. For example, aprepitant, an NK1 receptor antagonist, has been approved for the prevention of chemotherapy-induced nausea and vomiting (CINV). The success of aprepitant highlights the potential of tachykinin receptor modulators as effective treatments for a range of conditions.
In conclusion, Eledoisin Related Peptide (CAS No. 2990-43-4) is a significant compound with diverse biological activities and potential therapeutic applications. Its role in pain management, inflammation, and vascular regulation makes it an important focus in chemical and biological research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in drug development.
2990-43-4 (Eledoisin Related Peptide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)